Cas no 84569-14-2 (2-BUTENEDIOIC ACID, 2-METHYL-, DIMETHYL ESTER)

• Product name: 2-BUTENEDIOIC ACID, 2-METHYL-, DIMETHYL ESTER
• CAS No: 84569-14-2
• MF: C₇H₁₀O₄
• MW: 158.152
• CID: 3254759
• PubChem ID: 5280755

2-BUTENEDIOIC ACID, 2-METHYL-, DIMETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 2-BUTENEDIOIC ACID, 2-METHYL-, DIMETHYL ESTER
• 2-Butenedioic acid, 2-methyl-, 1,4-dimethyl ester
• DIMETHYL-CITRACONATE
• Citraconic acid dimethyl ester
• 2-Methylfumaric acid dimethyl ester
• NSC-226153
• CHEBI:4607
• Dimethyl (2E)-2-methyl-2-butenedioate
• InChI=1/C7H10O4/c1-5(7(9)11-3)4-6(8)10-2/h4H,1-3H3/b5-4+
• (E)-2-Methyl-2-butenedioic acid, dimethyl ester
• MFCD00059306
• EN300-1387339
• 1,4-dimethyl (2E)-2-methylbut-2-enedioate
• WQEXBUQDXKPVHR-SNAWJCMRSA-
• 617-53-8
• dimethyl 2-methylfumarate
• 2-Butenedioic acid, 2-methyl-, dimethyl ester, (Z)-
• dimethyl (E)-2-methylbut-2-enedioate
• Citraconate de dimethyle
• Methylfumaric acid, dimethyl ester
• 617-54-9
• 84569-14-2
• LMFA07010836
• Dimethyl methylmaleate
• 2-Methyl-but-2-enedioic acid dimethyl ester, E
• 2-Methyl-but-2-enedioic acid dimethyl ester
• D89238
• 1,4-dimethyl (2Z)-2-methylbut-2-enedioate
• Mesaconic acid, dimethyl ester
• Dimethyl mesaconate
• NSC226153
• DTXSID201031523
• trans-2-methyl-but-2-enoic acid dimethyl ester
• Q27106419
• SCHEMBL5953576
• SCHEMBL7771274
• Dimethyl citraconate
• C05126
• (2E)-Dimethyl 2-methylfumarate

• Inchi： InChI=1S/C7H10O4/c1-5(7(9)11-3)4-6(8)10-2/h4H,1-3H3/b5-4+
• InChI Key： WQEXBUQDXKPVHR-SNAWJCMRSA-N

Computed Properties

• Exact Mass: 158.05790880Da
• Monoisotopic Mass: 158.05790880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.6Ų